Cas no 1260762-87-5 (1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone)

1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone structure
1260762-87-5 structure
Product Name:1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone
CAS No:1260762-87-5
MF:C10H13NO2
MW:179.215722799301
CID:2101262
Update Time:2023-08-03

1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Amino-5-methoxy-2-methyl-phenyl)-ethanone
    • 1-(4-amino-5-methoxy-2-methylphenyl)ethanone
    • Inchi: 1S/C10H13NO2/c1-6-4-9(11)10(13-3)5-8(6)7(2)12/h4-5H,11H2,1-3H3
    • InChI Key: QRONBWWVCLCIGJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C(C)=O)=C(C)C=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Topological Polar Surface Area: 52.3
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